Cas no 101536-55-4 (Neurokinin B TFA)

• Product Name: Neurokinin B TFA
• CAS No: 101536-55-4
• MF: C₅₇H₈₀F₃N₁₃O₁₆S₂
• MW: 1324.44782161713
• CID: 4730229
• PubChem ID: 170907786
• Update Time: 2025-05-22

Neurokinin B TFA Chemical and Physical Properties

Names and Identifiers

• Neurokinin B TFA
• G16808
• 101536-55-4

• Inchi： 1S/C55H79N13O14S2.C2HF3O2/c1-30(2)21-38(50(77)62-36(47(57)74)17-19-83-5)61-43(69)28-59-55(82)46(31(3)4)68-54(81)40(23-33-15-11-8-12-16-33)65-51(78)39(22-32-13-9-7-10-14-32)64-53(80)42(26-45(72)73)67-52(79)41(24-34-27-58-29-60-34)66-49(76)37(18-20-84-6)63-48(75)35(56)25-44(70)71;3-2(4,5)1(6)7/h7-16,27,29-31,35-42,46H,17-26,28,56H2,1-6H3,(H2,57,74)(H,58,60)(H,59,82)(H,61,69)(H,62,77)(H,63,75)(H,64,80)(H,65,78)(H,66,76)(H,67,79)(H,68,81)(H,70,71)(H,72,73);(H,6,7)/t35-,36-,37-,38-,39-,40-,41-,42-,46-;/m0./s1
• InChI Key： ZQXWSRCHLZXNEZ-SBPCDBINSA-N
• SMILES： C(F)(F)(F)C(=O)O.[C@@H](NC(=O)[C@H](CC(=O)O)NC(=O)[C@@H](NC(=O)[C@H](CCSC)NC(=O)[C@@H](N)CC(=O)O)CC1N=CNC=1)(C(=O)N[C@H](C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)N[C@H](C(=O)N)CCSC)CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 1437.51681411g/mol
• Monoisotopic Mass: 1437.51681411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 98
• Rotatable Bond Count: 38
• Complexity: 2300
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 560Ų

Additional information on Neurokinin B TFA

Neurokinin B TFA: A Comprehensive Overview

Neurokinin B TFA, also known as Neurokinin B trifluoroacetate, is a significant compound in the field of neuroscience and pharmacology. With the CAS number 101536-55-4, this compound has garnered considerable attention due to its role in various biological processes and its potential therapeutic applications. This article delves into the structural properties, biological functions, and recent advancements in research related to Neurokinin B TFA.

The structural elucidation of Neurokinin B TFA has been a cornerstone in understanding its functional properties. Recent studies have employed advanced spectroscopic techniques to map the three-dimensional conformation of this compound, revealing critical insights into its interaction with cellular receptors. The trifluoroacetate group, as highlighted in these studies, plays a pivotal role in modulating the compound's solubility and stability under physiological conditions.

Neurokinin B, the active moiety of Neurokinin B TFA, is a neuropeptide that belongs to the tachykinin family. It is known to bind with high affinity to the neurokinin receptor 3 (NK3), triggering a cascade of intracellular signaling events that are crucial for pain perception, inflammation, and neuroprotection. The trifluoroacetate salt form enhances the bioavailability of Neurokinin B, making it an ideal candidate for experimental studies and potential drug development.

Recent research has explored the therapeutic potential of Neurokinin B TFA in chronic pain management. Studies conducted on animal models have demonstrated that this compound exhibits potent analgesic effects by selectively targeting NK3 receptors, thereby reducing neuropathic pain without inducing tolerance or dependence. These findings have opened new avenues for developing novel pain-relief medications with improved efficacy and reduced side effects.

In addition to its role in pain management, Neurokinin B TFA has shown promise in neuroprotective therapies. Preclinical studies have indicated that this compound can mitigate oxidative stress and inflammation in neurons, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of Neurokinin B to modulate neurotransmitter release further underscores its importance in maintaining neuronal health.

The synthesis of Neurokinin B TFA has also been optimized through innovative chemical methodologies. Researchers have developed scalable synthetic routes that ensure high purity and consistency, which are essential for both academic research and industrial applications. These advancements have significantly reduced production costs while maintaining the quality of the final product.

In conclusion, Neurokinin B TFA stands at the forefront of peptide research due to its unique biological properties and therapeutic potential. As ongoing studies continue to unravel its mechanisms of action, this compound is poised to make significant contributions to the field of neuroscience and drug discovery.